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Compound of Interest

1-(Bromomethyl)-3,5-di-tert-
Compound Name:
butylbenzene

cat. No.: B1335266

Essential Safety and Handling Guide for 1-
(Bromomethyl)-3,5-di-tert-butylbenzene

For Researchers, Scientists, and Drug Development Professionals
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 1-(Bromomethyl)-3,5-di-tert-butylbenzene (CAS RN: 62938-08-
3). Adherence to these guidelines is critical for ensuring laboratory safety and minimizing risk.

Hazard Identification and Physicochemical
Properties

1-(Bromomethyl)-3,5-di-tert-butylbenzene is a hazardous chemical requiring careful
handling. It is classified as a skin corrosive, a serious eye irritant, and a lachrymator, meaning it
can cause tearing.
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Property Value Reference
CAS Number 62938-08-3

Molecular Formula CisH23Br

Molecular Weight 283.25 g/mol

Appearance Solid

Melting Point 62-66 °C

Hazard Class Skin Corrosion 1B [1]

Hazard Statements

H314: Causes severe skin

[1]

burns and eye damage.

Signal Word

Danger [1]

Personal Protective Equipment (PPE)

Appropriate PPE is mandatory to prevent exposure. The following equipment must be used at

all times when handling this compound.
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Body Part

PPE Recommendation

Rationale and
Specifications

Eye and Face

Chemical splash goggles and

a face shield.

Goggles must meet ANSI
Z87.1 standards. A face shield
provides additional protection

against splashes.[2]

Heavy-duty, chemical-resistant

Inspect gloves for integrity

before each use. Dispose of

Hands gloves (e.g., nitrile, neoprene, )
) contaminated gloves
or Viton). ) )
immediately.[2][3]
Bod Flame-retardant lab coat, fully Provides a barrier against
ody

buttoned, with long sleeves.

accidental skin contact.[2]

Respiratory

Use only within a certified

chemical fume hood.

If engineering controls are
insufficient, a NIOSH/MSHA-
approved respirator may be

necessary.[2]

Footwear

Closed-toe, chemical-resistant

shoes.

Protects feet from spills.[4]

Step-by-Step Handling Protocol

All handling of 1-(Bromomethyl)-3,5-di-tert-butylbenzene must be conducted within a

certified chemical fume hood to minimize inhalation exposure.

Preparation:

» Verify Fume Hood: Ensure the chemical fume hood is operational and certified.

o Safety Equipment: Locate and confirm the accessibility of the nearest safety shower and

eyewash station.[1]

» Spill Kit: Have a spill kit readily available containing an inert absorbent material (e.g., sand,

vermiculite).[5]
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e Don PPE: Put on all required personal protective equipment as detailed in the table above.
Experimental Procedure:

e Weighing and Transfer: If the compound is a solid, handle it carefully to minimize dust
generation. Use appropriate, clean glassware for all transfers.

e Reaction Setup: Perform all reactions within the fume hood. Ensure all glassware is securely
clamped.

o Post-Handling: After use, decontaminate all surfaces and equipment.
Storage and Disposal Plan
Storage:

e Store in a cool, dry, and well-ventilated area away from incompatible materials such as
strong oxidizing agents and bases.[6]

o Keep containers tightly closed and clearly labeled.[5]
o Store below eye level to minimize the risk of dropping.[4]
Disposal:

» Waste Segregation: All waste containing 1-(Bromomethyl)-3,5-di-tert-butylbenzene,
including contaminated gloves, wipes, and glassware, must be collected as halogenated
organic waste.[7][8] Do not mix with non-halogenated waste.

o Waste Containers: Use clearly labeled, dedicated, and sealed containers for hazardous
waste.[7]

» Professional Disposal: Arrange for the disposal of hazardous waste through a licensed
environmental management company. Do not dispose of this chemical down the drain.[9]

Emergency Procedures

In Case of Exposure:
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» Skin Contact: Immediately flush the affected area with copious amounts of water for at least
15 minutes and remove contaminated clothing. Seek immediate medical attention.[1]

o Eye Contact: Immediately flush eyes with water for at least 15 minutes, holding eyelids open.
Seek immediate medical attention.[1]

 Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek
immediate medical attention.[10]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical
attention.[1]

In Case of a Spill:

» Evacuate: Alert others and evacuate the immediate area.

» Control Vapors: Ensure the fume hood is operational to control vapors.

o Containment: For a small spill, use an inert absorbent material to contain it.

e Cleanup: Carefully collect the absorbed material into a sealed container for hazardous waste
disposal.

e Decontaminate: Clean the spill area thoroughly.

Handling Workflow Diagram
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Workflow for Handling 1-(Bromomethyl)-3,5-di-tert-butylbenzene
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Caption: Safe handling workflow for 1-(Bromomethyl)-3,5-di-tert-butylbenzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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